Cas no 1805527-39-2 (Methyl 2-bromo-4-cyano-3-iodophenylacetate)
Methyl 2-bromo-4-cyano-3-iodophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-cyano-3-iodophenylacetate
-
- Inchi: 1S/C10H7BrINO2/c1-15-8(14)4-6-2-3-7(5-13)10(12)9(6)11/h2-3H,4H2,1H3
- InChI Key: QBUUWOBITFOUNB-UHFFFAOYSA-N
- SMILES: IC1=C(C#N)C=CC(=C1Br)CC(=O)OC
Computed Properties
- Exact Mass: 378.87049 g/mol
- Monoisotopic Mass: 378.87049 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 379.98
- XLogP3: 2.8
- Topological Polar Surface Area: 50.1
Methyl 2-bromo-4-cyano-3-iodophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021279-1g |
Methyl 2-bromo-4-cyano-3-iodophenylacetate |
1805527-39-2 | 97% | 1g |
1,445.30 USD | 2021-06-24 |
Methyl 2-bromo-4-cyano-3-iodophenylacetate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on Methyl 2-bromo-4-cyano-3-iodophenylacetate
Methyl 2-bromo-4-cyano-3-iodophenylacetate (CAS No. 1805527-39-2)
Methyl 2-bromo-4-cyano-3-iodophenylacetate, identified by the CAS registry number 1805527-39-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and advanced organic synthesis. This compound is characterized by its unique structure, which includes a methyl ester group attached to a phenyl ring substituted with bromine, cyano, and iodine groups at specific positions. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.
Recent advancements in synthetic methodologies have highlighted the versatility of Methyl 2-bromo-4-cyano-3-iodophenylacetate as a key intermediate in the construction of bioactive molecules. Researchers have demonstrated its utility in the synthesis of heterocyclic compounds, which are often sought after for their potential pharmacological activities. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have showcased its role in the formation of complex ring systems through metal-catalyzed coupling reactions. These findings underscore its importance in drug discovery pipelines.
The compound's ability to undergo multiple reaction pathways has also been explored extensively. For example, the bromine and iodine substituents on the aromatic ring can serve as leaving groups, enabling nucleophilic aromatic substitution reactions. This property has been leveraged in the development of novel materials with tailored electronic properties. Additionally, the cyano group introduces electron-withdrawing effects, which can modulate reactivity and selectivity in various transformations.
In terms of applications, Methyl 2-bromo-4-cyano-3-iodophenylacetate has found use in the synthesis of advanced polymers and optoelectronic materials. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it an essential component in constructing conjugated systems with enhanced electronic communication. These systems are critical for applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic devices.
The synthesis of this compound involves a series of carefully optimized steps to ensure high purity and yield. Researchers have reported efficient routes utilizing palladium catalysts for the introduction of halogen substituents onto the aromatic ring. Furthermore, advancements in asymmetric synthesis have enabled the preparation of enantiomerically enriched derivatives, which are valuable for studying stereochemical effects in biological systems.
From an environmental standpoint, studies have been conducted to assess the compound's biodegradability and ecotoxicological profile. These investigations are crucial for ensuring sustainable practices in chemical manufacturing and minimizing environmental impact. Results indicate that under specific conditions, the compound exhibits moderate biodegradation rates, though further research is needed to optimize its eco-friendly production processes.
In conclusion, Methyl 2-bromo-4-cyano-3-iodophenylacetate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will unlock new possibilities in drug development, materials science, and beyond.
1805527-39-2 (Methyl 2-bromo-4-cyano-3-iodophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)